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Compound of Interest

Compound Name: Cholesteryl docosapentaenoate

Cat. No.: B15545955

An In-depth Technical Guide to Cholesteryl
Docosapentaenoate

This technical guide provides a comprehensive overview of the physical and chemical
properties of Cholesteryl docosapentaenoate, a significant cholesteryl ester. The information
is intended for researchers, scientists, and professionals in the field of drug development and
lipid research.

Core Physical and Chemical Properties

Cholesteryl docosapentaenoate is an ester formed from the condensation of a cholesterol
molecule and a docosapentaenoic acid (DPA) molecule. Its properties are influenced by both of
these constituent parts.

Quantitative Data Summary

The following table summarizes the key quantitative data for Cholesteryl
docosapentaenoate.
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Property Value Source
CAS Number 70110-49-5 [1][2]
Molecular Formula C49H7802 [11[2][3]
Molecular Weight 699.14 g/mol [11[3114]
Formula Weight 699.2 [2]
Purity >95% [2]
Solubility Chloroform: 10 mg/ml [2]
Storage Temperature -20°C [2]
Stability > 2 years at -20°C [2]

Note: Specific experimental data for properties such as melting point, boiling point, and density
for Cholesteryl docosapentaenoate are not readily available in the surveyed literature. The
physical state of cholesteryl esters is complex and depends on the fatty acyl chain length and
degree of unsaturation[5][6].

Experimental Protocols

Detailed, step-by-step experimental protocols for the specific synthesis, purification, and
analysis of Cholesteryl docosapentaenoate are not extensively published. However, general
methods for the synthesis and analysis of cholesteryl esters and fatty acids can be adapted.

Synthesis of Cholesteryl Esters

A common method for the synthesis of cholesteryl esters involves the esterification of
cholesterol with a fatty acid. This can be achieved through various chemical synthesis routes,
often employing a catalyst. For instance, the synthesis of docosapentaenoic acid-enriched
diacylglycerols has been performed via enzymatic glycerolysis, a method that could potentially
be adapted for cholesteryl ester synthesis[7].

Lipid Extraction and Analysis
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Standard lipid extraction and analysis techniques are applicable to Cholesteryl
docosapentaenoate.

Lipid Extraction: A common method for extracting lipids from biological samples is the Bligh-
Dyer method, which uses a chloroform-methanol-water solvent system.

Thin-Layer Chromatography (TLC): TLC is a widely used technique for separating lipid classes.
For separating cholesteryl esters, a solvent system such as hexane:ether:acetic acid (80:20:3,
vivlv) can be used[8].

Mass Spectrometry (MS): Mass spectrometry is a powerful tool for the identification and
guantification of lipids. Cholesteryl esters can be analyzed by various MS techniques, including
GC-MS and LC-MS.

Biological Significance and Signhaling Pathways

Cholesteryl docosapentaenoate is a cholesterol ester, a class of lipids that play crucial roles
in lipid metabolism and transport. The biological activity is largely determined by its
components: cholesterol and docosapentaenoic acid (DPA).

Role of Cholesterol

Cholesterol is an essential structural component of animal cell membranes and a precursor for
the synthesis of steroid hormones, vitamin D, and bile acids. The synthesis of cholesterol is a
complex process that occurs primarily in the liver.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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